Cas no 26861-65-4 (2-(1H-1,2,3-benzotriazol-1-yl)ethan-1-amine)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)ethan-1-amine
• CAS No: 26861-65-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 250153
• PubChem ID: 12605338
• Update Time: 2025-04-19

2-(1H-1,2,3-benzotriazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine
• 1H-Benzotriazole-1-ethanamine
• 2-(1H-1,2,3-benzotriazol-1-yl)ethanamine(SALTDATA: 1.1HBr)
• 2-(benzotriazol-1-yl)ethanamine
• 2-Benzotriazol-1-yl-ethylamine
• 1-<2-Amino-aethyl>-benztriazol
• 2,6-DICHLORO-9-ISOPROPYLPURINE
• 2-(1H-1,2,3-benzotriazol-1-yl)ethan-1-amine
• AKOS011736298
• 2-(1H-Benzotriazol-1-yl)ethan-1-amine
• CS-0155901
• 26861-65-4
• MFCD06213713
• FT-0735200
• 2-(1H-1,2,3-benzotriazol-1-yl)ethanamine
• CHEMBL3736581
• EN300-1255802
• DTXSID20504171
• BS-53014
• 2-(1H-benzotriazol-1-yl)-ethyl-amine
• SCHEMBL9736987
• DB-067690
• 2-(1,2,3-BENZOTRIAZOL-1-YL)ETHANAMINE

• MDL： MFCD06213713
• Inchi： 1S/C8H10N4/c9-5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,5-6,9H2
• InChI Key： QDGNXLMOTQABAF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CCN

Computed Properties

• Exact Mass: 162.09100
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 338°Cat760mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.689
• PSA: 56.73000
• LogP: 1.09030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles